Cas no 113475-65-3 (4,5-Diethoxy-2-nitroaniline)

4,5-Diethoxy-2-nitroaniline Properties

Names and Identifiers

• 4,5-DIETHOXY-2-NITROANILINE
• AC1NOTFL
• AC1Q35X6
• ACMC-20e660
• CTK4A8313
• Oprea1_735844
• Benzenamine, 4,5-diethoxy-2-nitro-
• 4,5-Diethoxy-2-nitroaniline
• SB79648
• DTXSID40408743
• EN300-13712
• SR-01000070934
• 113475-65-3
• SR-01000070934-1
• AKOS009013535
• Z90667494
• CS-0233918
• SCHEMBL11484097
• +Expand

• MDL： MFCD02103697
• InChIKey： FIHGCFPYSBKOTC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O4/c1-3-15-9-5-7(11)8(12(13)14)6-10(9)16-4-2/h5-6H,3-4,11H2,1-2H3
• SMILES： CCOC1=C(C=C(C(=C1)N)[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 226.09542
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 226.095357
• Heavy Atom Count: 16
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 90.3

Experimental Properties

• PSA: 87.62
• Refractive Index: 1.559
• Boiling Point: 399.3°Cat760mmHg
• Flash Point: 195.3°C
• Density: 1.225